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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data for cobalt sulfate
heptahydrate, compiled from various safety data sheets (SDS). The information is intended to
equip researchers, scientists, and drug development professionals with the critical knowledge
required for the safe handling, storage, and disposal of this chemical. All quantitative data has
been summarized into structured tables for ease of comparison, and key experimental
protocols and safety procedures are detailed.

Chemical Identification and Physical Properties

Cobalt sulfate heptahydrate is an odorless, red to pink crystalline solid. It is readily soluble in
water. Key identification and physical data are summarized below.

Identifier Value

Chemical Name Cobalt(ll) sulfate heptahydrate
Synonyms Cobaltous sulfate heptahydrate
CAS Number 10026-24-1[1]

EC Number 233-334-2[1]

Molecular Formula CoS04:7H20[2]

Molecular Weight 281.1 g/mol [2]
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Physical Property Value

Appearance Red brown crystalline powder[3]
Odor Odorless|[3]

pH 4-5[3]

Melting Point 98 °C / 208.4 °F[3]

Boiling Point Decomposes[2]

Specific Gravity 2.03 g/cm3 at 25 °C[2][4]

Solubility Easily soluble in cold water[2]
Flash Point Not applicable (Non-flammable)[2]
Autoignition Temperature Not applicable[2]

Hazard Identification and Classification

Cobalt sulfate heptahydrate is classified as a hazardous substance under the Globally
Harmonised System of Classification and Labelling of Chemicals (GHS). The primary health
hazards include acute oral toxicity, respiratory and skin sensitization, germ cell mutagenicity,
carcinogenicity, and reproductive toxicity. It is also very toxic to aquatic life with long-lasting
effects.[5][6]

GHS Hazard Statements:

o H302: Harmful if swallowed.[3][5][6]

e H317: May cause an allergic skin reaction.[3][5][6]

e H319: Causes serious eye irritation.[4][7]

e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][5][6]
o H341: Suspected of causing genetic defects.[1][7]

e H350i: May cause cancer by inhalation.[1][7]
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» H360F: May damage fertility.[1][5][7]
e H372: Causes damage to organs through prolonged or repeated exposure.[5]
e H410: Very toxic to aquatic life with long lasting effects.[5][6]

Below is a diagram illustrating the GHS classification pathway for Cobalt Sulfate
Heptahydrate.

Hazard Identification
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GHS Classification Pathway for Cobalt Sulfate Heptahydrate.

Toxicological Information

Exposure to cobalt sulfate heptahydrate can lead to various adverse health effects. The
primary routes of exposure are inhalation, ingestion, and skin contact.
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Toxicity Data Value Species Reference

Acute Oral Toxicity

(LD50) 582 mg/kg Rat [1][6]

Summary of Toxicological Effects:

o Acute Effects: Harmful if swallowed, causing nausea, vomiting, and abdominal pain.[5]
Contact can cause skin and eye irritation.[5] Inhalation of dust may irritate the respiratory
tract.[5]

o Sensitization: May cause an allergic skin reaction (dermatitis) and allergy or asthma
symptoms if inhaled.[1][5]

o Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][5]

» Carcinogenicity: May cause cancer by inhalation.[1][5] It is classified by IARC as "Possibly
carcinogenic to humans" (Group 2B).[5]

o Reproductive Toxicity: May damage fertility.[1][5]

o Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (kidneys,
lungs, heart, thyroid, skin) through prolonged or repeated exposure.[5]

Experimental Protocols

The toxicological data presented in safety data sheets are derived from standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to determine the acute oral toxicity of a substance and allows for its
classification according to the GHS.

Methodology:
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e Animal Selection: Healthy, young adult rodents (typically female rats) are used.[5]

o Dose Administration: The test substance is administered in a single oral dose via gavage.
Dosing is stepwise, using a small number of animals at each step.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.

» Endpoint: The method classifies the substance into one of a series of toxicity classes based
on the number of animals that die at specific dose levels. This allows for an estimation of the
LD50 range.

The workflow for this experimental protocol is illustrated below.
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Prepare Test Substance
(Vehicle: Water or other)

Select Healthy Young Adult Rats
(Acclimatize for 5 days)

Administer Single Oral Dose
(Stepwise procedure, 3 animals per step)

Observe Animals for 14 Days
(Mortality, clinical signs, body weight)

Analyze Mortality Data

Classify Substance
(According to GHS criteria)
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mmediate Actions

(Evacuate Unnecessary Personnel | Ensure Adequate Ventilatiora

\/
(Don Appropriate PPE | (Gloves, Respirator, Goggles, Lab CoatD

Contain the Spill Prevent entry into drains and waterways

Clean Up Spill Sweep or vacuum up solid material Moisten to prevent dusting if necessary Place in a labeled, sealed container

Decontaminate the Area Wash spill area with soap and water

Dispose of Waste According to local, state, and federal regulations

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Cobalt Sulfate Heptahydrate: A Comprehensive
Technical Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160239#cobalt-sulfate-heptahydrate-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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